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Compound of Interest

Compound Name: Andropanolide

Cat. No.: B15590447 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Andrographolide, a bioactive compound with known irritant properties.

Adherence to these procedures is critical to mitigate risks of exposure and ensure proper

disposal.

Andrographolide is known to cause skin and serious eye irritation, and may cause respiratory

irritation.[1][2] Therefore, stringent safety protocols must be followed during handling, storage,

and disposal.

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure, a combination of personal protective equipment and engineering

controls is required.
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Equipment Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact.

Gloves must be inspected

before use and disposed of

properly after.[1][3]

Eye/Face Protection
Safety glasses with side-

shields or goggles.

To protect eyes from dust and

splashes. Use equipment

tested and approved under

standards like NIOSH (US) or

EN 166 (EU).[1]

Skin and Body Protection Laboratory coat.

Choose body protection

appropriate for the

concentration and amount of

the substance at the specific

workplace.[1]

Respiratory Protection Not typically required.

For situations with nuisance

levels of dust, a type N95 (US)

or type P1 (EN 143) dust mask

should be used.[1]

Engineering Controls Use in a well-ventilated area.

Provide appropriate exhaust

ventilation where dust is

formed.[1]

Operational Plan: Step-by-Step Handling and
Disposal
1. Preparation and Handling:

Pre-Handling: Before use, review the Safety Data Sheet (SDS). Ensure a spill kit is readily

available.

Weighing and Aliquoting: Conduct any operations that may generate dust, such as weighing,

in a well-ventilated area or under local exhaust ventilation to minimize inhalation.[1]
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Solution Preparation: Andrographolide is a crystalline solid.[4] Stock solutions can be

prepared by dissolving it in organic solvents like ethanol, DMSO, or dimethyl formamide.[4]

When preparing aqueous solutions, first dissolve Andrographolide in DMF and then dilute

with the aqueous buffer.[4] It is recommended not to store aqueous solutions for more than

one day.[4]

General Hygiene: Avoid contact with eyes, skin, and clothing.[4] Do not eat, drink, or smoke

when handling.[5] Wash hands thoroughly after handling.[1][5]

2. Accidental Release Measures:

Spill Response: In case of a spill, avoid dust formation.[1] Sweep up the spilled solid and

place it into a suitable, closed container for disposal.[1] Do not let the product enter drains.[1]

[6]

Personnel Protection: Ensure adequate ventilation and wear the recommended PPE during

cleanup.

3. Disposal Plan:

Waste Classification: All disposable materials that have come into contact with

Andrographolide, including gloves, pipette tips, and bench paper, should be considered

chemical waste.

Containerization: Dispose of waste contents and containers at an approved waste disposal

facility in accordance with local, state, and federal regulations.[1]

Unused Product: Dispose of unused Andrographolide as chemical waste. Do not dispose of

it with household garbage or allow it to reach the sewage system.[2]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Andrographolide.
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Property Value Source

Solubility

Ethanol: ~0.2 mg/mlDMSO: ~3

mg/mlDimethyl formamide:

~14 mg/ml1:1 DMF:PBS (pH

7.2): ~0.5 mg/ml

[4]

Acute Toxicity

Oral TDLO (mouse): 50

ml/kgIntraperitoneal LD50

(mouse): 11,460 mg/kg

[2]

Physical Properties Melting Point: 229 - 232 °C [7]

Procedural Workflow for Handling Andrographolide
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Caption: Workflow for the safe handling and disposal of Andrographolide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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